Cas no 1334598-28-5 (3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine)
3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine Chemical and Physical Properties
Names and Identifiers
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- 4,5,6,7-Tetrahydro-4,7-methanobenzothiazol-2-amine
- 3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine
-
- Inchi: 1S/C8H10N2S/c9-8-10-6-4-1-2-5(3-4)7(6)11-8/h4-5H,1-3H2,(H2,9,10)
- InChI Key: ZSRCWWRIQOBEQV-UHFFFAOYSA-N
- SMILES: S1C2C3CC(C=2N=C1N)CC3
Experimental Properties
- Density: 1.385±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 328.6±11.0 °C(Predicted)
- pka: 6.01±0.20(Predicted)
3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-180387-1.0g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 1.0g |
$739.0 | 2023-02-16 | ||
| Enamine | EN300-180387-2.5g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 2.5g |
$1531.0 | 2023-09-19 | ||
| Enamine | EN300-180387-5.0g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 5.0g |
$1939.0 | 2023-02-16 | ||
| Enamine | EN300-180387-10.0g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 10.0g |
$2438.0 | 2023-02-16 | ||
| Enamine | EN300-180387-1g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 1g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-180387-5g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 5g |
$1939.0 | 2023-09-19 | ||
| Enamine | EN300-180387-10g |
3-thia-5-azatricyclo[5.2.1.0,2,6]deca-2(6),4-dien-4-amine |
1334598-28-5 | 10g |
$2438.0 | 2023-09-19 |
3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-thia-5-azatricyclo5.2.1.0,2,6deca-2(6),4-dien-4-amine
Introduction to 3-Thia-5-Azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine (CAS No. 1334598-28-5)
3-Thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine (CAS No. 1334598-28-5) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its complex tricyclic structure with a thia and azatricyclic framework, offers a rich platform for exploring novel biological activities and therapeutic potentials.
The chemical structure of 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine is defined by its tricyclic system, which includes a six-membered ring containing a sulfur atom and a nitrogen atom, fused with two five-membered rings. This unique structural arrangement imparts the compound with distinct physical and chemical properties, making it an attractive candidate for various biochemical and pharmacological studies.
Recent research has highlighted the potential of 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine in several therapeutic areas. One notable application is in the field of anticancer drug development. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis or programmed cell death.
In addition to its anticancer properties, 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral enzymes or the modulation of host cell signaling pathways.
The synthesis of 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine has been a subject of extensive research due to its complex structure and potential applications. Various synthetic routes have been developed to access this compound, each with its own advantages and limitations. One common approach involves the use of multistep reactions starting from readily available precursors such as thiols and amines, followed by cyclization and functional group modifications.
The biological activity of 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine has been further enhanced through structural modifications and derivatization strategies. For example, the introduction of substituents at specific positions on the tricyclic core has been shown to modulate the compound's potency and selectivity towards different biological targets. These modifications can also improve the pharmacokinetic properties of the compound, such as solubility, stability, and bioavailability.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine-based drugs in treating various diseases. Early results from these trials have been promising, with several compounds showing favorable safety profiles and significant therapeutic effects in preclinical models.
In conclusion, 3-thia-5-azatricyclo[5.2.1.02,6]deca-2(6),4-dien-4-amine (CAS No. 1334598-28-5) represents a promising lead compound in the development of novel therapeutics for cancer and viral infections. Its unique chemical structure and diverse biological activities make it an exciting area of ongoing research in both academic and industrial settings.
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